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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000

. Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of INJ-17203212 in

Dimethyl Sulfoxide (DMSO) and ethanol. This document includes quantitative solubility data,

detailed experimental protocols for solubility determination, and a diagram of the associated

signaling pathway.

Quantitative Solubility Data

The solubility of INJ-17203212 in DMSO and ethanol has been reported by various suppliers.

The data is summarized in the table below for easy comparison. It is important to note that

slight variations in reported values can occur due to differences in experimental conditions,

such as temperature and purity of the compound and solvents.

Reported Solubility
Solvent

Reported Solubility .
Source Citation

(mg/mL) (Molar)
DMSO =100 mg/mL >238.48 mM [1]
DMSO 41.93 mg/mL 100 mM
DMSO Soluble to 100 mM 100 mM
Ethanol 41.93 mg/mL 100 mM
Ethanol Soluble to 100 mM 100 mM
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Note: The molecular weight of INJ-17203212 is 419.32 g/mol . Molar concentrations are

calculated based on this value.

Mechanism of Action and Signaling Pathway

JNJ-17203212 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid
1 (TRPV1) receptor.[1][2][3] The TRPV1 receptor is a non-selective cation channel that is
activated by a variety of stimuli, including heat, protons (low pH), and capsaicin (the active
component of chili peppers). It plays a crucial role in the sensation of pain. As an antagonist,
JNJ-17203212 blocks the activation of the TRPV1 channel, thereby inhibiting downstream
signaling pathways associated with pain transmission.
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Accurately weigh
JNJ-17203212 powder

!

Add appropriate volume of
DMSO or Ethanol

!

Vortex thoroughly to mix

!

Sonicate if necessary
to aid dissolution

Particulates
Remain

Visually inspect for
complete dissolution

Store aliquots at
-20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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